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Compound of Interest

Compound Name: (R)-(-)-Citramalic Acid Lithium

Cat. No.: B12354482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-(-)-Citramalic acid, also known as (R)-2-hydroxy-2-methylsuccinic acid, is a chiral

dicarboxylic acid with growing importance in the pharmaceutical and biotechnology sectors. Its

lithium salt is often utilized due to its potential for improved stability and bioavailability. As a

chiral building block, the enantiomeric and chemical purity of (R)-(-)-Citramalic Acid Lithium is

paramount for its application in the synthesis of active pharmaceutical ingredients (APIs) and

other specialty chemicals. Impurities, including the (S)-(+)-enantiomer and residual synthesis

reagents, can lead to undesirable side effects or reduced efficacy in downstream applications.

This document provides detailed protocols for the purification of (R)-(-)-Citramalic Acid
Lithium, focusing on recrystallization and preparative chiral high-performance liquid

chromatography (HPLC). Additionally, it outlines methods for assessing the purity of the final

product.

Physicochemical Properties
A summary of the relevant physicochemical properties of (R)-(-)-Citramalic Acid and its lithium

salt is presented in Table 1. Understanding these properties is crucial for developing effective

purification strategies.

Table 1: Physicochemical Properties of (R)-(-)-Citramalic Acid and its Lithium Salt
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Property
(R)-(-)-Citramalic
Acid

(R)-(-)-Citramalic
Acid Lithium

Reference(s)

Molecular Formula C₅H₈O₅ C₅H₇LiO₅ [1][2]

Molecular Weight 148.11 g/mol 154.05 g/mol [1][2]

Appearance
White crystalline

powder

White powder or

crystals
[1]

Melting Point 108-110 °C Not specified

Optical Rotation [α]D ≈ -23° (in water)
[α]D ≈ -19° (c=0.5 in 1

M HCl)
[1]

Solubility

Freely soluble in water

and ethanol.

Practically insoluble in

petroleum ether and

benzene.

Soluble in water. [3]

Purification Protocols
The choice of purification method depends on the nature and quantity of impurities present in

the crude material. A general workflow for the preparation and purification is outlined below.
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Preparation of Lithium Salt

Purification

Crude (R)-(-)-Citramalic Acid Dissolve in Water Add LiOH solution Stir at Room Temperature Lyophilize or Evaporate Crude (R)-(-)-Citramalic Acid Lithium

Recrystallization

Preparative Chiral HPLC

Purity Analysis (qNMR, Chiral HPLC) Pure (R)-(-)-Citramalic Acid Lithium

Purified Sample

Purity Assessment

Purity Results

(R)-(-)-Citramalic Acid Lithium

Quantitative NMR (qNMR) cHPLC

Chemical Purity (%)

c Chiral HPLC

Enantiomeric Excess (%)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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